2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H22N4O3S/c1-15-10-16(2)12-17(11-15)29-24(31)23-22(19-7-3-4-8-20(19)27-23)28-25(29)33-14-21(30)26-13-18-6-5-9-32-18/h3-12,27H,13-14H2,1-2H3,(H,26,30)
• InChI Key: VKZXODWYLAXNHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NCC5=CC=CO5)C
• Molecular Formula: C25H22N4O3S
• Molecular Weight: 458.5 g/mol
• CAS No.: 536705-63-2

Description

2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C25H22N4O3S and its molecular weight is 458.54. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound has been explored for its potential in anticancer applications. A study by Horishny, Arshad, and Matiychuk (2021) synthesized derivatives of this compound and tested them for anticancer activity, discovering potent and selective cytotoxic effects against CCRF-CEM and SR leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).

Synthesis and Reactions

Various studies have focused on synthesizing and understanding the reactions of this compound and its derivatives. For instance, Tolkunov, Voshchula, Zemskaya, and Dulenko (1990) studied its acid-catalyzed acylation and subsequent conversion to condensed 1,3-oxazinium salts (Tolkunov, Voshchula, Zemskaya, & Dulenko, 1990).

Crystal Structures

The crystal structures of various derivatives have been elucidated, providing insights into their molecular conformations. Subasri et al. (2017) investigated the crystal structures of related compounds, revealing intricate details about their molecular geometry (Subasri et al., 2017).

Vibrational Spectroscopic Analysis

In the field of spectroscopy, Jenepha Mary, Pradhan, and James (2022) characterized an antiviral active molecule closely related to this compound, providing valuable vibrational spectroscopic signatures (Jenepha Mary, Pradhan, & James, 2022).

Anti-Inflammatory Properties

Research has also been conducted into the anti-inflammatory properties of related compounds. Reddy, Reddy, and Raju (2010) synthesized analogues and evaluated their anti-inflammatory activity, finding some compounds to exhibit appreciable activity (Reddy, Reddy, & Raju, 2010).

Antibacterial Activities

Investigations into the antibacterial properties of similar compounds have been carried out. Abbasi et al. (2015) synthesized a series of N-substituted acetamides and evaluated them as potential antibacterial agents, revealing promising results (Abbasi et al., 2015).